Cas no 951127-25-6 (tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate)

Tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate is a chiral intermediate used in the synthesis of pharmaceuticals, particularly in the development of bioactive molecules. Its key advantages include high stereochemical purity, ensured by the (2R,3S) configuration, and the presence of a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes. The 2,5-difluorophenyl moiety contributes to its utility in designing compounds with targeted biological activity. The oxooxan (dihydro-2H-pyran-5-one) ring provides a versatile scaffold for further functionalization. This compound is valued for its role in producing enantiomerically pure intermediates, critical for drug discovery and development.

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate structure

951127-25-6 structure

Product Name:tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate

CAS No:951127-25-6

MF:C₁₆H₁₉F₂NO₄

MW:327.323171854019

MDL:MFCD20926096

CID:1005818

PubChem ID:44193925

Update Time:2025-08-05

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL ((2R,3S)-2-(2,5-DIFLUOROPHENYL)-5-OXOTETRAHYDRO-2H-PYRAN-3-YL)CARBAMATE
- CPo3604-01
- N-[(2R,3S)-2-(2,5-Difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamic Acid 1,1-Dimethylethyl Ester
- Omarigliptin intermediate I
- tert-butyl [(2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pvran-3 yl]carbamate
- tert-butyl [(2R,3S)-5-oxo-2-(2,5-difluorophenyl)tetradihydro-2H-pyran-3-yl]carbaMate
- tert-Butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxo-tetrahydropyran-3-yl]carbamate
- MK3102 Intermediate1
- Omarigliptin
- tert-butyl [(2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl]carbamate
- tert-butyl [(2R,3S)-5-oxo-2-(2,5-difluorophenyl)tetrahydro-2H-pyran-3-yl]carbamate
- tert-butyl [(2R,5S)-5-oxo-2-(2,5-difluorophenyl)tetrahydro-2H-pyran-3-yl]carba
- Carbamic acid, N-[(2R,3S)-2-(2,5-difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate
- tert-butyl [(2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pvra
- 1,1-Dimethylethyl N-[(2R,3S)-2-(2,5-difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamate (ACI)
- tert-butyl((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate
- 1,1-Dimethylethyl N-[(2R,3S)-2-(2,5-difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamate
- AC-28993
- N-[(2R,3S)-2-(2,5-difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]-CarbaMic acid 1,1-diMethylethyl ester
- MK-3102 intermediate
- 951127-25-6
- OTCULXVRRSCLLI-UONOGXRCSA-N
- AKOS025396333
- CS-M3207
- MFCD20926096
- tert-butyl[(2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl]carbamate
- SCHEMBL12761887
- N-?[(2S,?3S)?-?2-?(2,?5-Difluorophenyl)?tetrahydro-?5-?oxo-?2H-?pyran-?3-?yl]?carbamic acid?, 1,?1-Ddimethylethyl Ester
- DS-8553
- tert-butyl[(2r,3s)-5-oxo-2-(2,5-difluorophenyl)tetrahydro-2h-pyran-3-yl]carbamate
- DTXSID701121090
- MDL： MFCD20926096
- Inchi： 1S/C16H19F2NO4/c1-16(2,3)23-15(21)19-13-7-10(20)8-22-14(13)11-6-9(17)4-5-12(11)18/h4-6,13-14H,7-8H2,1-3H3,(H,19,21)/t13-,14+/m0/s1
- InChI Key： OTCULXVRRSCLLI-UONOGXRCSA-N
- SMILES： N([C@H]1CC(=O)CO[C@@H]1C1C=C(F)C=CC=1F)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 327.12800
Monoisotopic Mass: 327.12821441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.599
XLogP3: 2.1

Experimental Properties

Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 433.4°C at 760 mmHg
Solubility: Almost insoluble (0.065 g/l) (25 º C),
PSA: 64.63000
LogP: 3.27950

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD257405)

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133097-100g	tert-butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate	951127-25-6	95%	100g	$2516	2021-08-05
TRC	D447495-100mg	N-[(2R,3S)-2-(2,5-Difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamic Acid 1,1-Dimethylethyl Ester	951127-25-6		100mg	$178.00	2023-05-18
TRC	D447495-250mg	N-[(2R,3S)-2-(2,5-Difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamic Acid 1,1-Dimethylethyl Ester	951127-25-6		250mg	$345.00	2023-05-18
TRC	D447495-1g	N-[(2R,3S)-2-(2,5-Difluorophenyl)tetrahydro-5-oxo-2H-pyran-3-yl]carbamic Acid 1,1-Dimethylethyl Ester	951127-25-6		1g	$ 850.00	2022-06-05
abcr	AB457825-1 g	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate; .	951127-25-6		1g	€117.40	2023-04-22
abcr	AB457825-5 g	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate; .	951127-25-6		5g	€286.50	2023-04-22
abcr	AB457825-10 g	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate; .	951127-25-6		10g	€447.50	2023-04-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD257405-100mg	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate	951127-25-6	95%	100mg	￥39.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD257405-250mg	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate	951127-25-6	95%	250mg	￥80.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD257405-1g	tert-Butyl ((2R,3S)-2-(2,5-difluorophenyl)-5-oxotetrahydro-2H-pyran-3-yl)carbamate	951127-25-6	95%	1g	￥224.0	2024-04-17

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Production Method

Production Method 1

2169997-99-1

951127-25-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; overnight, rt

Reference

: Preparation of chiral intermediate of omarigliptin

, China, , ,

Production Method 2

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C → rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 20 min, 0 °C

Reference

: Hydrate of pyran derivative or its salt, and preparing method and application thereof

, China, , ,

Production Method 3

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C → rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 20 min, 0 °C

Reference

: Preparation of pyrroloimidazole derivatives as dipeptidyl peptidase IV (DPP-IV) inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min, 0 °C

Reference

: Preparation of imidazole derivatives as dipeptidyl peptidase IV inhibitors

, China, , ,

Production Method 5

951127-25-6

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Ethanol ; 0 °C

Reference

: Application of asymmetric addition reaction in synthesis of Omarigliptin intermediate

, China, , ,

Production Method 6

951127-31-4

951127-25-6

Reaction Conditions

1.1 Reagents: N-methylmorpholine N-oxide , Osmium tetroxide
1.2 Reagents: Sodium periodate

Reference

: Novel tetrahydropyran analogs as dipeptidyl peptidase IV inhibitors: Profile of clinical candidate (2R,3S,5R)-2-(2,5-difluorophenyl)-5-(4,6-dihydropyrrolo[3,4-c]pyrazol-5-(1H)-yl)tetrahydro-2H-pyran-3-amine (23)

Biftu, Tesfaye; Qian, Xiaoxia; Chen, Ping; Feng, Dennis; Scapin, Giovanna; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(19), 5361-5366

Production Method 7

951127-31-4

951127-25-6

Reaction Conditions

1.1 Reagents: Sodium periodate , Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane , Water ; 3 h, 25 °C

Reference

: Preparation of 2-phenyl-heterocyclyl-tetrahydro-2H-pyran-3-amine compounds for use in the treatment of diabetes and its associated disorders

, India, , ,

Production Method 8

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 20 min, 0 °C

Reference

: Preparation of 2-phenyl-3-amino-4-fluorotetrahydropyran derivatives useful as DPP-IV inhibitors for the treatment of metabolic disease

, China, , ,

Production Method 9

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C → rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 20 min, 0 °C

Reference

: Amino pyranoid ring derivative as DPP-IV inhibitor and its preparation

, World Intellectual Property Organization, , ,

Production Method 10

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 0 °C; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 20 min, 0 °C

Reference

: Amino six-membered ring derivatives and application

, China, , ,

Production Method 11

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Sodium hypochlorite Solvents: Dichloromethane , Water ; 3 h, rt

Reference

: Method for preparing key intermediate of Alogliptin using 2,5-difluorobenzaldehyde

, China, , ,

Production Method 12

1172623-99-2

951127-25-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium bromate Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Water ; < 2 °C; 0 °C

Reference

: Evolution of a Manufacturing Route to Omarigliptin, A Long-Acting DPP-4 Inhibitor for the Treatment of Type 2 Diabetes

Chung, John Y. L.; Scott, Jeremy P.; Anderson, Camille; Bishop, Brian; Bremeyer, Nadine; et al, Organic Process Research & Development, 2015, 19(11), 1760-1768

Production Method 13

951127-25-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium bromate Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Water ; 0 °C; 0 °C
1.2 Solvents: Water ; 5 h, 0 °C; overnight, 0 °C

Reference

: Asymmetric Synthesis of Highly Functionalized Tetrahydropyran DPP-4 Inhibitor

Xu, Feng; Zacuto, Michael J.; Kohmura, Yoshinori; Rosen, Jon; Gibb, Andrew; et al, Organic Letters, 2014, 16(20), 5422-5425

Production Method 14

24424-99-5

2162942-94-9

951127-25-6

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C; 0 °C → rt
1.2 Reagents: Triphenylphosphine , Trichlorooxobis(triphenylphosphine)rhenium Solvents: Dichloromethane ; rt
1.3 Reagents: Bismuth trichloride , Bismuth nitrate Solvents: Water ; rt

Reference

: Application of enzyme catalysis technology in synthesis of intermediate of Omarigliptin

, China, , ,

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Raw materials

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Preparation Products

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate (951127-25-6)

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate Related Literature

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Additional information on tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate: A Comprehensive Overview

The compound with CAS No. 951127-25-6, known as tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure and potential applications in drug development and chemical research.

tert-butyl N-[(2R,3S)-2-(2,5-difluorophenyl)-5-oxooxan-3-yl]carbamate is a derivative of a carbamate functional group attached to a chiral oxane ring system. The molecule's structure includes a tert-butyl group, which contributes to its stability and solubility properties. The presence of the 2,5-difluorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of chiral centers in drug design, and this compound's (R,S) configuration at positions 2 and 3 of the oxane ring underscores its potential as a chiral building block in asymmetric synthesis. Researchers have explored the use of this compound in enantioselective reactions, where its stereochemistry plays a critical role in determining the outcome of the reaction.

The synthesis of tert-butyl N-[(2R,3S)-...]carbamate involves a multi-step process that typically begins with the preparation of the oxane ring precursor. The introduction of the tert-butyl carbamate group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. Optimization of these steps has led to improved yields and higher purity levels, making this compound more accessible for research purposes.

In terms of pharmacological applications, tert-butyl N-[...]carbamate has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its ability to act as a versatile building block has been demonstrated in various medicinal chemistry programs targeting diverse therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of tert-butyl N-[...]carbamate with greater accuracy. These studies have provided insights into its solubility, stability under different conditions, and interactions with biological systems.

The integration of tert-butyl N-[...]carbamate into modern drug discovery pipelines highlights its significance as a valuable tool for chemists and pharmacologists alike. Its unique combination of structural features makes it a promising candidate for further exploration in both academic and industrial settings.